Cas no 31399-83-4 (1,3,4-Oxadiazol-2(3H)-one,3-(2-chloro-4-nitrophenyl)-5-(1,1-dimethylethyl)-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one,3-(2-chloro-4-nitrophenyl)-5-(1,1-dimethylethyl)-
• CAS No: 31399-83-4
• MF: C₁₂H₁₂ClN₃O₄
• MW: 297.694381713867
• CID: 312596
• PubChem ID: 11970461
• Update Time: 2025-04-19

1,3,4-Oxadiazol-2(3H)-one,3-(2-chloro-4-nitrophenyl)-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one,3-(2-chloro-4-nitrophenyl)-5-(1,1-dimethylethyl)-
• 5-tert-butyl-3-(2-chloro-4-nitrophenyl)-1,3,4-oxadiazol-2-one
• 3-(2-Chloro-4-nitrophenyl)-5-(1,1-dimethylethyl)-1,3,4-oxadiazol-2(3H)-one
• 5-tert-butyl-3-(2-chloro-4-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one
• 5-(tert-Butyl)-3-(2-chloro-4-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one
• W-110799
• 1,3,4-OXADIAZOL-2(3H)-ONE, 3-(2-CHLORO-4-NITROPHENYL)-5-(1,1-DIMETHYLETHYL)-
• NS00029078
• SCHEMBL11266241
• DTXSID10185317
• EINECS 250-613-4
• T69GC7MMS7
• UNII-T69GC7MMS7
• 31399-83-4

• Inchi： 1S/C12H12ClN3O4/c1-12(2,3)10-14-15(11(17)20-10)9-5-4-7(16(18)19)6-8(9)13/h4-6H,1-3H3
• InChI Key： ZVCSOYNAOLZQED-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(=O)OC(C(C)(C)C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 297.05176
• Monoisotopic Mass: 297.051634
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.7

Experimental Properties

• Density: 1.44
• Boiling Point: 389.3°Cat760mmHg
• Flash Point: 189.2°C
• Refractive Index: 1.62
• PSA: 85.04